Cas no 1956331-78-4 (1-(3-fluoro-6-quinolyl)ethanone)
1-(3-fluoro-6-quinolyl)ethanone Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-Fluoroquinolin-6-yl)ethanone
- 1-(3-fluoro-6-quinolyl)ethanone
- AKOS027336728
- SB68501
- MFCD29059311
- K10215
- 1956331-78-4
- AS-49616
- K10029
- 1-(3-Fluoroquinolin-6-yl)ethan-1-one
-
- Inchi: 1S/C11H8FNO/c1-7(14)8-2-3-11-9(4-8)5-10(12)6-13-11/h2-6H,1H3
- InChI Key: QMAYPAIMLRXVGW-UHFFFAOYSA-N
- SMILES: FC1=CN=C2C=CC(C(C)=O)=CC2=C1
Computed Properties
- Exact Mass: 189.058992041g/mol
- Monoisotopic Mass: 189.058992041g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 30
1-(3-fluoro-6-quinolyl)ethanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM229345-1g |
1-(3-Fluoroquinolin-6-yl)ethanone |
1956331-78-4 | 97% | 1g |
$1129 | 2021-08-04 | |
| Chemenu | CM229345-1g |
1-(3-Fluoroquinolin-6-yl)ethanone |
1956331-78-4 | 97% | 1g |
$973 | 2022-09-01 | |
| Alichem | A189008236-250mg |
1-(3-Fluoroquinolin-6-yl)ethanone |
1956331-78-4 | 97% | 250mg |
$487.83 | 2023-09-02 | |
| Alichem | A189008236-1g |
1-(3-Fluoroquinolin-6-yl)ethanone |
1956331-78-4 | 97% | 1g |
$1279.42 | 2023-09-02 | |
| eNovation Chemicals LLC | Y1223259-1g |
1-(3-Fluoroquinolin-6-yl)ethan-1-one |
1956331-78-4 | 95% | 1g |
$1900 | 2024-06-03 | |
| Ambeed | A1442250-100mg |
1-(3-Fluoroquinolin-6-yl)ethan-1-one |
1956331-78-4 | 98% | 100mg |
$340.0 | 2025-02-24 | |
| Ambeed | A1442250-250mg |
1-(3-Fluoroquinolin-6-yl)ethan-1-one |
1956331-78-4 | 98% | 250mg |
$543.0 | 2025-02-24 | |
| Ambeed | A1442250-1g |
1-(3-Fluoroquinolin-6-yl)ethan-1-one |
1956331-78-4 | 98% | 1g |
$1409.0 | 2025-02-24 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBKR2378-100MG |
1-(3-fluoro-6-quinolyl)ethanone |
1956331-78-4 | 95% | 100MG |
¥ 1,663.00 | 2023-03-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBKR2378-250MG |
1-(3-fluoro-6-quinolyl)ethanone |
1956331-78-4 | 95% | 250MG |
¥ 2,666.00 | 2023-03-14 |
1-(3-fluoro-6-quinolyl)ethanone Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
Additional information on 1-(3-fluoro-6-quinolyl)ethanone
Introduction to 1-(3-fluoro-6-quinolyl)ethanone (CAS No. 1956331-78-4)
1-(3-fluoro-6-quinolyl)ethanone, identified by its Chemical Abstracts Service (CAS) number 1956331-78-4, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This ketone derivative, featuring a fluoro-substituted quinoline core, has garnered considerable attention due to its versatile structural framework and potential biological activities. The presence of a fluoro group at the 3-position and a ketone moiety at the 1-position of the quinoline scaffold imparts unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.
The fluoroquinolone derivatives have long been recognized for their broad-spectrum antimicrobial properties, with modifications in their structure leading to enhanced efficacy and reduced resistance. Among these derivatives, 1-(3-fluoro-6-quinolyl)ethanone represents an intriguing intermediate that could be further functionalized to develop novel therapeutic agents. The fluoro atom, known for its ability to modulate metabolic stability and binding affinity, plays a crucial role in the pharmacokinetic profile of many drugs. In this context, the compound’s potential as a precursor for next-generation antibiotics or anti-inflammatory agents is under active investigation.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 1-(3-fluoro-6-quinolyl)ethanone with biological targets with high precision. Studies suggest that this compound may exhibit inhibitory activity against various enzymes and receptors implicated in inflammatory diseases, cancer, and infectious disorders. The quinoline ring, a well-documented pharmacophore in medicinal chemistry, is known for its ability to interact with heme-containing proteins and nucleic acids, which is particularly relevant for designing antimalarial and anticancer drugs.
In the realm of medicinal chemistry, the synthesis of 1-(3-fluoro-6-quinolyl)ethanone has been optimized through multiple pathways, including condensation reactions between appropriately substituted ketones and fluorinated quinoline precursors. The use of modern catalytic systems has improved yield and purity, facilitating its application in large-scale production. Furthermore, green chemistry principles have been integrated into synthetic protocols to minimize environmental impact, ensuring sustainable pharmaceutical manufacturing practices.
One of the most compelling aspects of 1-(3-fluoro-6-quinolyl)ethanone is its potential as a building block for heterocyclic compounds. By introducing additional functional groups or linking it to other bioactive moieties, chemists can generate libraries of derivatives with tailored properties. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce aryl or alkynyl groups at strategic positions, expanding the compound’s chemical space for drug design.
The pharmacological evaluation of 1-(3-fluoro-6-quinolyl)ethanone has revealed promising results in preclinical studies. Its ability to modulate key signaling pathways has been linked to potential therapeutic benefits in conditions such as rheumatoid arthritis, where inflammatory mediators are aberrantly activated. Additionally, preliminary data suggest that this compound may exhibit antiviral properties by interfering with viral replication mechanisms. These findings underscore the importance of further exploration into its biological profile.
From a regulatory perspective, the synthesis and handling of 1-(3-fluoro-6-quinolyl)ethanone must adhere to stringent guidelines to ensure safety and compliance with international standards. Good Manufacturing Practices (GMP) are essential for maintaining product consistency and quality throughout the supply chain. Collaborative efforts between academic institutions and pharmaceutical companies are fostering innovation in this area, with a focus on developing robust methodologies for large-scale production.
The integration of artificial intelligence (AI) into drug discovery has revolutionized the way novel compounds like 1-(3-fluoro-6-quinolyl)ethanone are identified and optimized. Machine learning algorithms can predict physicochemical properties and assess potential toxicity profiles with remarkable accuracy, accelerating the development pipeline. This synergy between computational methods and experimental validation has opened new avenues for exploring the therapeutic potential of fluorinated quinoline derivatives.
In conclusion,1-(3-fluoro-6-quinolyl)ethanone (CAS No. 1956331-78-4) represents a fascinating compound with significant implications in pharmaceutical research. Its unique structural features, combined with recent advancements in synthetic methodologies and computational biology, position it as a promising candidate for developing novel therapeutics. As research continues to uncover its full potential,this compound is poised to play a pivotal role in addressing unmet medical needs across various disease areas.
1956331-78-4 (1-(3-fluoro-6-quinolyl)ethanone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)